Cas no 2228305-31-3 ((2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine)

• Product Name: (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine
• CAS No: 2228305-31-3
• MF: C₁₁H₁₀F₅NS
• MW: 283.260818958282
• CID: 6000136
• PubChem ID: 165684949
• Update Time: 2025-06-22

(2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine
• (2,2-difluoro-1-{3-[(trifluoromethyl)sulfanyl]phenyl}cyclopropyl)methanamine
• 2228305-31-3
• EN300-1962469

• Inchi： 1S/C11H10F5NS/c12-10(13)5-9(10,6-17)7-2-1-3-8(4-7)18-11(14,15)16/h1-4H,5-6,17H2
• InChI Key： XHXJXPDFEAUBKI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC=CC(=C1)C1(CN)CC1(F)F

Computed Properties

• Exact Mass: 283.04541131g/mol
• Monoisotopic Mass: 283.04541131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.3Ų

Additional information on (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine

Introduction to (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine (CAS No. 2228305-31-3)

(2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine (CAS No. 2228305-31-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine is notable for its incorporation of fluorine atoms and a cyclopropyl ring. The presence of these functional groups imparts unique properties to the molecule, such as enhanced lipophilicity and metabolic stability. These characteristics are crucial for optimizing drug delivery and improving pharmacokinetic profiles, making the compound an attractive candidate for drug development.

The synthesis of (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of a suitable cyclopropyl precursor with a trifluoromethylthiophenyl reagent, followed by amination to introduce the methanamine group. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods, further enhancing the feasibility of large-scale production.

In terms of biological activity, (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine has shown promising results in various preclinical studies. Research has demonstrated its potential as a potent inhibitor of specific enzymes involved in neurodegenerative diseases and cancer. For instance, studies have shown that the compound can effectively inhibit the activity of certain kinases and proteases, which are key targets in the treatment of Alzheimer's disease and various types of cancer. These findings suggest that (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine may have therapeutic applications in these areas.

Recent clinical trials have further validated the potential of (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine. Phase I trials have demonstrated its safety and tolerability in human subjects, with no significant adverse effects reported at therapeutic doses. These results have paved the way for more advanced clinical trials to evaluate its efficacy in treating specific conditions. Ongoing research is focused on optimizing dosing regimens and exploring combination therapies to enhance treatment outcomes.

The pharmacokinetic properties of (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine are also an area of active investigation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient crossing of biological membranes, including the blood-brain barrier (BBB), which is crucial for targeting central nervous system (CNS) disorders. Additionally, its metabolic stability ensures sustained therapeutic effects over extended periods.

In conclusion, (2,2-difluoro-1-{3-(trifluoromethyl)sulfanylphenyl}cyclopropyl)methanamine (CAS No. 2228305-31-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in the treatment of various diseases.